3-octadecyloxy-2-methoxypropylphosphonocholine
3-octadecyloxy-2-methoxypropylphosphonocholine
Edelfosine is a synthetic analog of lysophosphatidylcholine, an ether lipid, possessing anti-leishmanial and antineoplastic activity. The mechanism of action for edelfosine has not been fully elucidated. Targeting cellular membranes, edelfosine modulates membrane permeability, membrane lipid composition, and phospholipid metabolism. Edelfosine also inhibits the phosphatidylinositol 3 kinase (PI3K)-AKT/PKB survival pathway, possibly activating the pro-apoptotic stress-activated protein kinase (SAPK/JNK) pathways, thereby inducing apoptosis. In addition, this agent inhibits protein kinase C, intracellular activation of the Fas/CD95 receptor, and intracellular acidification. Anti-leishmanial activity may be due to inhibition of a glycosomal alkyl-specific-acylCoA acyltransferase. (NCI)
Brand Name:
Vulcanchem
CAS No.:
144615-60-1
VCID:
VC0132526
InChI:
InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/p+1
SMILES:
CCCCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC
Molecular Formula:
C27H59NO6P+
Molecular Weight:
524.7 g/mol
3-octadecyloxy-2-methoxypropylphosphonocholine
CAS No.: 144615-60-1
Main Products
VCID: VC0132526
Molecular Formula: C27H59NO6P+
Molecular Weight: 524.7 g/mol
| CAS No. | 144615-60-1 |
|---|---|
| Product Name | 3-octadecyloxy-2-methoxypropylphosphonocholine |
| Molecular Formula | C27H59NO6P+ |
| Molecular Weight | 524.7 g/mol |
| IUPAC Name | 2-[hydroxy-(2-methoxy-3-octadecoxypropoxy)phosphoryl]oxyethyl-trimethylazanium |
| Standard InChI | InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/p+1 |
| Standard InChIKey | MHFRGQHAERHWKZ-UHFFFAOYSA-O |
| SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC |
| Description | Edelfosine is a synthetic analog of lysophosphatidylcholine, an ether lipid, possessing anti-leishmanial and antineoplastic activity. The mechanism of action for edelfosine has not been fully elucidated. Targeting cellular membranes, edelfosine modulates membrane permeability, membrane lipid composition, and phospholipid metabolism. Edelfosine also inhibits the phosphatidylinositol 3 kinase (PI3K)-AKT/PKB survival pathway, possibly activating the pro-apoptotic stress-activated protein kinase (SAPK/JNK) pathways, thereby inducing apoptosis. In addition, this agent inhibits protein kinase C, intracellular activation of the Fas/CD95 receptor, and intracellular acidification. Anti-leishmanial activity may be due to inhibition of a glycosomal alkyl-specific-acylCoA acyltransferase. (NCI) |
| Synonyms | 3-octadecyloxy-2-methoxypropylphosphonocholine 3-ODO-2-MPPC |
| PubChem Compound | 1393 |
| Last Modified | Nov 11 2021 |
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